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Compound of Interest

Compound Name: 2-Methyl-4-nonanol

Cat. No.: B1620210 Get Quote

For Researchers, Scientists, and Drug Development Professionals

December 19, 2025

This technical guide provides a comprehensive overview of the known chemical and physical

properties of 2-Methyl-4-nonanol. Due to the limited availability of published data for this

specific compound, this guide also includes detailed, generalized experimental protocols for the

determination of key chemical properties, which can be applied to 2-Methyl-4-nonanol in a

laboratory setting.

Core Chemical Identity
2-Methyl-4-nonanol is a secondary alcohol with a ten-carbon backbone. Its structure consists

of a nonane chain with a hydroxyl group at the fourth position and a methyl group at the second

position.
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Identifier Value Reference

Chemical Name 2-Methyl-4-nonanol [1]

Synonym 4-Nonanol, 2-methyl- [1]

CAS Registry Number 26533-31-3 [1]

Molecular Formula C₁₀H₂₂O [1]

Molecular Weight 158.2811 g/mol [1]

IUPAC Standard InChI

InChI=1S/C10H22O/c1-4-5-6-

7-10(11)8-9(2)3/h9-11H,4-

8H2,1-3H3

[1]

IUPAC Standard InChIKey
IBHHTADZYDLHPM-

UHFFFAOYSA-N
[1]

Quantitative Physical Properties
Specific quantitative physical property data for 2-Methyl-4-nonanol is not readily available in

the public domain. The following table lists the key physical properties and notes their data

availability. For comparison, data for the related isomer, 2-Methyl-2-nonanol, is provided.
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Property
Value for 2-Methyl-
4-nonanol

Value for 2-Methyl-
2-nonanol (Isomer)

Reference (for
Isomer)

Boiling Point Data not available
201.3 °C at 760

mmHg
[2]

Melting Point Data not available -1.53 °C (estimate) [2]

Density Data not available 0.828 g/cm³ [2]

Solubility

Expected to be

sparingly soluble in

water, soluble in

organic solvents.[3]

Data not available

Refractive Index Data not available 1.434 [2]

Flash Point Data not available 81.1 °C [2]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and identification of chemical

compounds.
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Spectrum Type Availability Notes Reference

Infrared (IR) Spectrum Available

The NIST Chemistry

WebBook provides

the gas-phase IR

spectrum.

Characteristic

absorptions for

alcohols include a

strong, broad O-H

stretch around 3200-

3600 cm⁻¹ and a C-O

stretch in the 1050-

1260 cm⁻¹ region.[4]

[5]

Mass Spectrum

(Electron Ionization)
Available

Data is available

through the NIST

Chemistry WebBook.

Alcohols typically

undergo alpha

cleavage and

dehydration in mass

spectrometry.[6]

[1]

NMR Spectrum (¹H

and ¹³C)

Data not readily

available

The position of the -

OH proton in ¹H NMR

can be confirmed by a

"D₂O shake"

experiment.[6]

Experimental Protocols for Property Determination
The following are generalized experimental protocols that can be used to determine the key

physical and spectroscopic properties of 2-Methyl-4-nonanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://orgchemboulder.com/Spectroscopy/irtutor/alcoholsir.shtml
https://webbook.nist.gov/cgi/inchi?ID=C26533313&Mask=80
https://chem.libretexts.org/Courses/Martin_Luther_College/Organic_Chemistry_-_MLC/03%3A_Alcohols_Ethers_Thiols_Sulfides_and_Amines/3.01%3A_Alcohols_and_Phenols/3.1.12%3A_Spectroscopy_of_Alcohols_and_Phenols
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C10H22O/c1-4-5-6-7-10(11)8-9(2)3/h9-11H%2C4-8H2%2C1-3H3
https://chem.libretexts.org/Courses/Martin_Luther_College/Organic_Chemistry_-_MLC/03%3A_Alcohols_Ethers_Thiols_Sulfides_and_Amines/3.01%3A_Alcohols_and_Phenols/3.1.12%3A_Spectroscopy_of_Alcohols_and_Phenols
https://www.benchchem.com/product/b1620210?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1620210?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Experimental Protocol

Boiling Point

The boiling point can be determined using a

simple distillation apparatus.[7] The sample is

heated in a distilling flask, and the temperature

at which the vapor pressure of the liquid equals

the atmospheric pressure is recorded as the

boiling point.[7] Alternatively, a MelTemp

apparatus can be adapted for boiling point

measurement of small samples.[8]

Melting Point

For solids, the melting point is determined by

heating a small sample in a capillary tube within

a melting point apparatus.[9][10] The

temperature range from the first appearance of

liquid to the complete melting of the solid is

recorded.[9] Since 2-Methyl-4-nonanol is likely a

liquid at room temperature, this protocol would

be applicable for determining its freezing point.

Density

The density of a liquid can be measured using a

pycnometer or a vibrating tube density meter.

[11] A simpler method involves accurately

measuring the mass of a known volume of the

liquid using a balance and a graduated cylinder.

[12]

Solubility

To determine solubility, a small amount of 2-

Methyl-4-nonanol would be added to a test tube

containing a solvent (e.g., water, ethanol, diethyl

ether). The mixture is agitated, and the

miscibility is observed.[13] For quantitative

measurement, the concentration of a saturated

solution can be determined.

Refractive Index The refractive index is measured using a

refractometer.[14][15] A few drops of the liquid

sample are placed on the prism of the

instrument, and the refractive index is read

directly, typically at a standard temperature
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(e.g., 20°C or 25°C) and wavelength (e.g., 589

nm).[16]

Flash Point

The flash point can be determined using either a

closed-cup (e.g., Pensky-Martens) or open-cup

(e.g., Cleveland) apparatus.[17] The liquid is

heated at a controlled rate, and an ignition

source is periodically passed over the surface

until a flash is observed.[18]

Infrared (IR) Spectroscopy

An IR spectrum can be obtained using a Fourier

Transform Infrared (FTIR) spectrometer.[19] A

liquid sample can be analyzed neat as a thin

film between two salt plates or by using an

Attenuated Total Reflectance (ATR) accessory.

[19][20] A background spectrum is first collected,

followed by the spectrum of the sample.[20]

Logical Workflow for Chemical Characterization
The following diagram illustrates a general workflow for the characterization of a chemical

substance like 2-Methyl-4-nonanol.
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General Workflow for Chemical Characterization

Synthesis & Purification

Structural Identification

Physical Property Determination

Chemical Synthesis

Purification (e.g., Distillation)

IR Spectroscopy NMR Spectroscopy (¹H, ¹³C) Mass Spectrometry

Boiling Point Melting/Freezing Point Density

Solubility Refractive Index Flash Point

Click to download full resolution via product page

Caption: A general workflow for the synthesis, purification, structural identification, and physical

property determination of a chemical compound.

Safety Information
While a specific Safety Data Sheet (SDS) for 2-Methyl-4-nonanol was not retrieved, general

safety precautions for similar long-chain alcohols should be observed. These compounds are

typically flammable and may cause skin and eye irritation. Appropriate personal protective

equipment (PPE), such as safety goggles, gloves, and a lab coat, should be worn when

handling. Work should be conducted in a well-ventilated area or a fume hood.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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